Cas no 1805303-31-4 (3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carbonyl chloride)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carbonyl chloride
• CAS No: 1805303-31-4
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4849778
• Update Time: 2025-11-01

3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO/c9-2-4-1-5(7(10)14)3-13-6(4)8(11)12/h1,3,8H,2H2
• InChI Key： MSAMCNYOEBMKSW-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)Cl)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carbonyl chloride

Comprehensive Overview of 3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805303-31-4)

3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805303-31-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromomethyl and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structure, featuring a reactive carbonyl chloride moiety, makes it invaluable for coupling reactions and the construction of heterocyclic frameworks. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

The growing demand for fluorinated compounds and halogenated intermediates in modern chemistry has placed 3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carbonyl chloride at the forefront of innovation. Fluorination, particularly the introduction of difluoromethyl groups, is a hot topic in medicinal chemistry, as it enhances the metabolic stability and bioavailability of drug candidates. This compound’s bromomethyl group further expands its utility, enabling nucleophilic substitutions and cross-coupling reactions, which are critical in the development of targeted therapies and agrochemicals.

In the context of green chemistry and sustainable synthesis, CAS No. 1805303-31-4 has garnered attention for its role in optimizing reaction efficiency. Researchers are exploring its use in catalytic processes and flow chemistry, aiming to reduce waste and improve yields. The compound’s compatibility with high-throughput screening and automated synthesis platforms aligns with the industry’s shift toward digitalization and AI-driven drug discovery. These advancements address common search queries such as "efficient synthesis of fluorinated pyridines" and "applications of halogenated intermediates in drug development."

From a structural perspective, the pyridine core of 3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carbonyl chloride offers excellent electronic properties, making it a valuable scaffold for designing enzyme inhibitors and receptor modulators. Its carbonyl chloride group facilitates amide bond formation, a cornerstone of peptide mimetics and small-molecule therapeutics. Recent publications highlight its use in developing kinase inhibitors and antiviral agents, addressing global health challenges such as antimicrobial resistance and emerging viral infections.

The compound’s stability and reactivity profile also make it a candidate for material science applications. For instance, its incorporation into polymeric materials and coordination complexes has been investigated for advanced coatings and catalytic systems. These interdisciplinary applications resonate with trending search terms like "fluorinated building blocks for materials" and "pyridine derivatives in catalysis." As industries prioritize multifunctional intermediates, CAS No. 1805303-31-4 stands out as a key player in innovation.

Quality control and analytical characterization of 3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carbonyl chloride are critical for ensuring reproducibility in research. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods align with the increasing demand for high-purity intermediates in precision chemistry, a topic frequently searched by professionals in the field.

In summary, 3-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805303-31-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique combination of halogenation and fluorination features positions it as a valuable tool for researchers tackling contemporary challenges in synthetic chemistry and drug design. By addressing both academic and industrial needs, this compound continues to inspire innovation across multiple scientific disciplines.